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Compound of Interest

Compound Name: Serylphenylalanine

Cat. No.: B099529 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols, including the proper disposal of chemical reagents, is fundamental to a secure and

compliant laboratory environment. This document provides a comprehensive, step-by-step

guide for the safe handling and disposal of Serylphenylalanine. In the absence of a specific

Safety Data Sheet (SDS) for Serylphenylalanine, this guidance has been developed by

synthesizing safety data from its constituent amino acids, L-Serine and L-Phenylalanine, and

general best practices for the disposal of dipeptides.

Immediate Safety and Personal Protective
Equipment (PPE)
Before initiating any handling or disposal procedures involving Serylphenylalanine, it is

imperative to be outfitted with the appropriate Personal Protective Equipment (PPE) to prevent

exposure and ensure personal safety.

Required PPE:

Eye Protection: Chemical safety goggles or glasses are mandatory.

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber. Always inspect gloves

for integrity before use and dispose of them in accordance with laboratory best practices.[1]

Body Protection: A lab coat or other suitable protective clothing must be worn to prevent skin

contact.[1]
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Respiratory Protection: If there is a potential for generating dust or aerosols, a NIOSH-

approved respirator should be used.[1]

Chemical and Physical Properties
Understanding the chemical and physical properties of Serylphenylalanine is crucial for a

comprehensive risk assessment prior to handling and disposal.

Property Value Source

Molecular Formula C₁₂H₁₆N₂O₄ PubChem[2]

Molecular Weight 252.27 g/mol PubChem[2][3]

Physical State Solid
Human Metabolome

Database[4]

Water Solubility 4.22 g/L (Predicted) ALOGPS[4]

logP -2.2 (Predicted) ALOGPS[4]

pKa (Strongest Acidic) 3.65 (Predicted) ChemAxon[4]

pKa (Strongest Basic) 7.85 (Predicted) ChemAxon[4]

Spill Management and Cleanup Protocol
In the event of a Serylphenylalanine spill, prompt and appropriate action is essential to

contain the material and mitigate any potential environmental contamination.

Step-by-Step Spill Cleanup Procedure:

Evacuate and Ventilate: For significant spills, immediately evacuate all non-essential

personnel from the affected area and ensure the space is well-ventilated.[1]

Containment:

Solid Spills: Carefully sweep up the solid material, taking care to avoid the creation of

dust. Place the collected material into a suitable, clearly labeled container for disposal.[1]

[5]
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Liquid Spills: Use an inert absorbent material to contain and absorb the spill.

Disposal of Cleanup Materials: All contaminated items, including absorbent materials and

cleaning supplies, must be placed in a sealed and accurately labeled container for disposal

as chemical waste.[1]

Serylphenylalanine Disposal Procedure
The proper disposal of Serylphenylalanine must always be conducted in strict accordance

with local, regional, and national hazardous waste regulations.[6] It is crucial to consult with

your institution's Environmental Health and Safety (EHS) department for specific guidance.

Step 1: Waste Characterization

As a first step, chemical waste generators are responsible for determining if a discarded

chemical is classified as hazardous waste.[1][6] Based on available data for its constituent

amino acids, Serylphenylalanine is not currently classified as a hazardous substance.[7]

However, it is best practice to handle all chemical waste with caution.

Step 2: Waste Segregation

Proper segregation of chemical waste is critical for safe and compliant disposal.

Solid Waste:

Collect any unused or expired Serylphenylalanine powder in a clearly labeled and tightly

sealed container.[1]

The label should include the full chemical name, "Serylphenylalanine," and indicate that

it is non-hazardous chemical waste.

Store this container in a designated chemical waste accumulation area.

Liquid Waste (Aqueous Solutions):

For dilute aqueous solutions (e.g., <1% w/v), consult your local EHS department for

approval for drain disposal. If permitted, flush with a copious amount of water (at least 20

times the volume of the solution).[8]
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For concentrated solutions or solutions containing other hazardous materials, collect the

waste in a labeled, sealed container.

The label must clearly state the full chemical name and its concentration.

Store the container in the designated chemical waste accumulation area.

Contaminated Labware:

Disposable items (e.g., weigh boats, pipette tips) that are significantly contaminated with

Serylphenylalanine should be disposed of in the solid chemical waste container.[8]

Non-disposable glassware should be rinsed with a suitable solvent (e.g., ethanol or

acetone), and the rinsate collected as chemical waste before proceeding with standard

washing procedures.[8]

Step 3: Final Disposal

Coordinate with your institution's EHS department for the scheduled pickup and final disposal

of all collected Serylphenylalanine chemical waste.[8] Never attempt to dispose of chemical

waste in the regular trash or via incineration without explicit approval and guidance from your

EHS department.[8][9]

Disposal Procedure Flowchart
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Serylphenylalanine Disposal Workflow

Preparation & Assessment

Waste Segregation

Storage & Final Disposal

Start: Serylphenylalanine Waste Generated

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Assess Waste Type:
Solid, Liquid, or Contaminated Labware?

Solid Waste:
Collect in a labeled, sealed container.

Solid

Liquid Waste:
Consult EHS for solutions <1%.
Collect concentrated solutions.

Liquid

Contaminated Labware:
Dispose of disposables in solid waste.
Rinse non-disposables, collect rinsate.

Labware

Store all waste containers
in designated chemical waste area.

Arrange for pickup by
licensed disposal company via EHS.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Serylphenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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